![molecular formula C9H9F2NO2 B3096090 1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)ethan-1-amine CAS No. 1270540-05-0](/img/structure/B3096090.png)
1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)ethan-1-amine
Overview
Description
“1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)ethan-1-amine” is a chemical compound with the molecular formula C9H10F2NO2 . It is a derivative of 2,2-Difluoro-1,3-benzodioxole , which is an intermediate compound used for the synthesis of various benzodioxole-containing pharmaceutical active compounds .
Synthesis Analysis
The synthesis of 2,2-Difluoro-1,3-benzodioxole, a precursor to our compound of interest, is achieved by the reaction of 2,2-dichloro-1,3-benzodioxole with potassium fluoride in the presence of an effective quantity of a catalyst selected from potassium hydrogen fluoride, sodium hydrogen fluoride, cesium hydrogen fluoride, rubidium hydrogen fluoride, and quaternary ammonium hydrogen fluoride .
Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a benzodioxole ring with two fluorine atoms attached to the same carbon atom . The presence of the fluorine atoms and the benzodioxole ring may contribute to the compound’s reactivity and potential biological activity.
Scientific Research Applications
Amine-functionalized Sorbents for Environmental Applications
Amine-containing sorbents have been identified as effective materials for the removal of persistent and harmful substances like Perfluoroalkyl and Polyfluoroalkyl Substances (PFAS) from water supplies. The efficiency of these sorbents is attributed to electrostatic interactions, hydrophobic interactions, and the specific morphology of the sorbent material. These properties suggest that amine-functionalized compounds, including possibly "1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)ethan-1-amine," could be explored for environmental remediation applications, particularly in water treatment processes to control pollution at low concentrations (Ateia et al., 2019).
Future Directions
The future directions for “1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)ethan-1-amine” could involve further exploration of its potential uses in pharmaceutical applications, given the known utility of benzodioxole derivatives in this field . Additionally, further studies could be conducted to fully understand its chemical reactivity and safety profile.
Mechanism of Action
Target of Action
It is known that this compound is a useful building block for the synthesis of various benzodioxole-containing pharmaceutical active compounds .
Mode of Action
It is known to be used in the synthesis of various pharmaceutical compounds, suggesting it may interact with its targets to induce therapeutic effects .
Pharmacokinetics
These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .
Result of Action
It is known to be a useful building block in the synthesis of various pharmaceutical compounds .
Action Environment
Factors such as temperature, pH, and the presence of other compounds can potentially affect the compound’s action .
Biochemical Analysis
Biochemical Properties
It is predicted to interact with various enzymes, proteins, and other biomolecules
Cellular Effects
It is believed to influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is thought to exert its effects at the molecular level, potentially involving binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Dosage Effects in Animal Models
Studies are ongoing to determine any threshold effects, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
The metabolic pathways involving 1-(2,2-difluoro-2H-1,3-benzodioxol-5-yl)ethan-1-amine, including any enzymes or cofactors it interacts with, are not yet fully known .
Properties
IUPAC Name |
1-(2,2-difluoro-1,3-benzodioxol-5-yl)ethanamine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9F2NO2/c1-5(12)6-2-3-7-8(4-6)14-9(10,11)13-7/h2-5H,12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGZYJRRTOSMVSB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC2=C(C=C1)OC(O2)(F)F)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9F2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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